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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-methylaniline

Cat. No.: B2699514 Get Quote

An In-depth Technical Guide to 4-Bromo-2-fluoro-6-methylaniline (CAS 429683-46-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Bromo-2-fluoro-6-methylaniline is a halogenated and substituted aromatic amine that

serves as a critical building block in modern organic synthesis. Its trifunctional nature—

possessing an amine, a bromine atom, and fluorine atom on a methylated benzene ring—offers

a versatile scaffold for the construction of complex molecular architectures. This guide provides

a comprehensive overview of its physicochemical properties, spectroscopic characteristics,

synthesis, reactivity, and applications, with a particular focus on its utility in pharmaceutical

research and development. Safety protocols and handling procedures are also detailed to

ensure its proper use in a laboratory setting.

Physicochemical and Structural Properties
4-Bromo-2-fluoro-6-methylaniline is a compound whose structural attributes are key to its

chemical utility. The presence of ortho-fluoro and ortho-methyl groups to the amine influences

its basicity and nucleophilicity, while the para-bromo group provides a reactive site for cross-

coupling reactions.
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Property Value Source(s)

CAS Number 429683-46-5 [1][2][3]

Molecular Formula C₇H₇BrFN [2][3]

Molecular Weight 204.04 g/mol [2][3]

IUPAC Name
4-bromo-2-fluoro-6-

methylaniline
[2]

Physical Form Liquid [1]

InChI

InChI=1S/C7H7BrFN/c1-4-2-

5(8)3-6(9)7(4)10/h2-

3H,10H2,1H3

[1][2]

InChIKey
SLNCSLAIDQBUKN-

UHFFFAOYSA-N
[1][2]

SMILES CC1=CC(=CC(=C1N)F)Br [2][3]

Topological Polar Surface Area 26 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Synthesis and Reactivity Profile
The synthesis of substituted anilines like 4-Bromo-2-fluoro-6-methylaniline often involves

multi-step processes that begin with simpler, commercially available precursors. A plausible

synthetic route would involve the selective bromination of 2-fluoro-6-methylaniline. The

directing effects of the amine (after protection), fluoro, and methyl groups are crucial for

achieving the desired regioselectivity.

Halogenated anilines are important organic compounds widely used in biology, medicine, and

the chemical industry.[4] For instance, related structures serve as intermediates for anticancer,

anti-obesity, and anti-inflammatory drugs.[4] The synthesis of a similar compound, 4-bromo-2-
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methylaniline, can be achieved through a process involving arylamine protection, a bromination

reaction, and subsequent hydrolysis.[5]
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Plausible Synthetic Pathway

2-Fluoro-6-methylaniline

Amine Protection
(e.g., Acetylation)

 Ac₂O, Pyridine

N-(2-fluoro-6-methylphenyl)acetamide

Regioselective Bromination
(e.g., NBS or Br2)

 Para-directing effect

N-(4-bromo-2-fluoro-6-methylphenyl)acetamide

Hydrolysis
(Acid or Base catalyzed)

 HCl, H₂O

4-Bromo-2-fluoro-6-methylaniline
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Key Transformations

Potential Applications

4-Bromo-2-fluoro-6-methylaniline -Br -NH₂ Aromatic Ring

Suzuki / Heck / Sonogashira
Cross-Coupling

Buchwald-Hartwig
Amination Amide Bond Formation Sandmeyer Reaction

Kinase Inhibitors
(Oncology)

GPCR Modulators
(CNS Disorders) Antibacterial Agents Novel Scaffolds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromo-2-fluoro-6-methylaniline | 429683-46-5 [sigmaaldrich.com]

2. 4-Bromo-2-fluoro-6-methylaniline | C7H7BrFN | CID 17972671 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. shop.bio-connect.nl [shop.bio-connect.nl]

4. Page loading... [wap.guidechem.com]

5. CN103787895A - Production process for synthesizing 4-bromo-2-methylaniline - Google
Patents [patents.google.com]

To cite this document: BenchChem. [4-Bromo-2-fluoro-6-methylaniline CAS 429683-46-5
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2699514#4-bromo-2-fluoro-6-methylaniline-cas-
429683-46-5-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2699514?utm_src=pdf-body-img
https://www.benchchem.com/product/b2699514?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/leyanshanghaihaohongscientificcoltd/leyh9acf3453
https://pubchem.ncbi.nlm.nih.gov/compound/429683-46-5
https://pubchem.ncbi.nlm.nih.gov/compound/429683-46-5
https://shop.bio-connect.nl/4-bromo-2-fluoro-6-methylaniline-429683-46-5-esa68346-c03
https://wap.guidechem.com/question/how-to-synthesize-and-apply-4--id149006.html
https://patents.google.com/patent/CN103787895A/en
https://patents.google.com/patent/CN103787895A/en
https://www.benchchem.com/product/b2699514#4-bromo-2-fluoro-6-methylaniline-cas-429683-46-5-properties
https://www.benchchem.com/product/b2699514#4-bromo-2-fluoro-6-methylaniline-cas-429683-46-5-properties
https://www.benchchem.com/product/b2699514#4-bromo-2-fluoro-6-methylaniline-cas-429683-46-5-properties
https://www.benchchem.com/product/b2699514#4-bromo-2-fluoro-6-methylaniline-cas-429683-46-5-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2699514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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